Cas no 1545253-46-0 (5-Methyl-1-oxa-5-azaspiro[2.4]heptane)

• Product Name: 5-Methyl-1-oxa-5-azaspiro[2.4]heptane
• CAS No: 1545253-46-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5794505
• PubChem ID: 53688843
• Update Time: 2023-12-26

5-Methyl-1-oxa-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-6505946
• 5-methyl-1-oxa-5-azaspiro[2.4]heptane
• SCHEMBL12214290
• 1545253-46-0
• 5-Methyl-1-oxa-5-aza-spiro[2.4]heptane
• 1-Oxa-5-azaspiro[2.4]heptane, 5-methyl-
• 5-Methyl-1-oxa-5-azaspiro[2.4]heptane

• Inchi： 1S/C6H11NO/c1-7-3-2-6(4-7)5-8-6/h2-5H2,1H3
• InChI Key： BLVHGXGLWFIBHH-UHFFFAOYSA-N
• SMILES： O1CC21CN(C)CC2

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 148.6±13.0 °C(Predicted)
• pka: 9.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines